Cas no 2199209-34-0 (4,5-dimethyl-6-{5-(1-methyl-1H-pyrazol-4-yl)sulfonyl-octahydropyrrolo3,4-cpyrrol-2-yl}pyrimidine)

• Product Name: 4,5-dimethyl-6-{5-(1-methyl-1H-pyrazol-4-yl)sulfonyl-octahydropyrrolo3,4-cpyrrol-2-yl}pyrimidine
• CAS No: 2199209-34-0
• MF: C₁₆H₂₂N₆O₂S
• MW: 362.449881076813
• CID: 6108219
• PubChem ID: 126933437
• Update Time: 2025-10-23

4,5-dimethyl-6-{5-(1-methyl-1H-pyrazol-4-yl)sulfonyl-octahydropyrrolo3,4-cpyrrol-2-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-6-{5-(1-methyl-1H-pyrazol-4-yl)sulfonyl-octahydropyrrolo3,4-cpyrrol-2-yl}pyrimidine
• 2-(5,6-dimethylpyrimidin-4-yl)-5-(1-methylpyrazol-4-yl)sulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• 2199209-34-0
• AKOS032921289
• 4,5-dimethyl-6-{5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine
• F6605-3646

• Inchi： 1S/C16H22N6O2S/c1-11-12(2)17-10-18-16(11)21-5-13-7-22(8-14(13)6-21)25(23,24)15-4-19-20(3)9-15/h4,9-10,13-14H,5-8H2,1-3H3
• InChI Key： PPEKHRMJADPIHX-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CC2CN(C3C(C)=C(C)N=CN=3)CC2C1)(=O)=O

Computed Properties

• Exact Mass: 362.15249514g/mol
• Monoisotopic Mass: 362.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.6Ų

Additional information on 4,5-dimethyl-6-{5-(1-methyl-1H-pyrazol-4-yl)sulfonyl-octahydropyrrolo3,4-cpyrrol-2-yl}pyrimidine

4,5-Dimethyl-6-{5-(1-Methyl-1H-Pyrazol-4-Yl)Sulfonyl-Octahydropyrrolo[3,4-C]Pyrrol-2-Yl}Pyrimidine: A Comprehensive Overview

The compound with CAS No. 2199209-34-0, known as 4,5-dimethyl-6-{5-(1-methyl-1H-pyrazol-4-yl)sulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications in drug development.

CAS No. 2199209-34-0 represents a unique identifier assigned to this compound by the Chemical Abstracts Service (CAS), ensuring its precise identification in scientific literature and databases. The compound's name, 4,5-dimethyl, highlights the presence of methyl groups at positions 4 and 5 of the pyrimidine ring. The sulfonyl group attached to the pyrazole moiety introduces additional electronic and steric effects, which are critical for its biological activity.

The core structure of this compound consists of a pyrimidine ring system, which is a well-known scaffold in drug discovery due to its ability to interact with various biological targets. The substitution pattern on the pyrimidine ring—specifically the methyl groups at positions 4 and 5—plays a crucial role in stabilizing the molecule's conformation and enhancing its bioavailability. Recent studies have shown that such substitution patterns can significantly influence the molecule's ability to penetrate cellular membranes and bind to target proteins.

The octahydropyrrolo[3,4-c]pyrrol moiety is another key feature of this compound. This bicyclic structure contributes to the molecule's rigidity and planarity, which are essential for optimal interactions with biological targets. The presence of a sulfonyl group attached to the pyrazole ring further enhances the molecule's pharmacokinetic properties by increasing its lipophilicity and reducing its susceptibility to metabolic degradation.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible. The use of microwave technology has been particularly beneficial in accelerating the formation of key intermediates, such as the sulfonylated pyrazole derivative.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in inflammatory diseases and cancer. For instance, it has shown remarkable selectivity towards cyclooxygenase (COX) isoforms, which are key players in inflammation. Additionally, preliminary studies suggest that it may also inhibit histone deacetylases (HDACs), opening new avenues for its application in epigenetic therapy.

The integration of computational chemistry tools has further enhanced our understanding of this compound's interaction with biological targets. Molecular docking studies have revealed that the methyl-substituted pyrimidine ring forms critical hydrogen bonds with residues in the active site of COX enzymes. Furthermore, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, elucidating how the sulfonyl group contributes to its overall reactivity.

In conclusion, CAS No. 2199209-34-0 represents a promising lead compound in drug discovery with potential applications in treating inflammatory diseases and cancer. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further preclinical studies. As research continues to uncover new insights into its biological mechanisms, this compound is poised to play a significant role in advancing therapeutic interventions.